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Compound of Interest

Compound Name: Ceplignan

Cat. No.: B12104700

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ceplignan, a dihydrobenzofuran lignan with the IUPAC name (2S,3R)-2-(4-hydroxy-3-
methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-2,3-dihydro-1-benzofuran-5-carboxylic acid, is a
polyphenolic compound of interest for its potential antioxidant and anti-inflammatory properties.
These attributes make it a candidate for investigation in the development of therapeutics for a
range of pathological conditions. This document provides detailed protocols for a plausible
biomimetic synthesis of Ceplignan and a comprehensive multi-step purification procedure.

Synthesis of Ceplignan: A Biomimetic Approach

The synthesis of the dihydrobenzofuran core of Ceplignan can be achieved through a
biomimetic oxidative coupling of a suitable precursor, such as a ferulic acid derivative. This
approach mimics the natural biosynthetic pathways of lignans in plants.

Proposed Synthetic Pathway

A plausible synthetic route involves the oxidative dimerization of a protected ferulic acid
derivative, followed by functional group modifications to yield Ceplignan. The key step is the
formation of the C8-C5' and C7-O4' bonds to create the dihydrobenzofuran ring structure.
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[https://Iwww.benchchem.com/product/b12104700#ceplignan-synthesis-and-purification-

protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12104700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

